Cas no 923484-14-4 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-ethoxyphenyl)acetamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-ethoxyphenyl)acetamide
• CAS No: 923484-14-4
• MF: C₂₆H₂₂N₂O₃S
• MW: 442.529485225677
• CID: 5449445
• Update Time: 2025-05-25

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C26H22N2O3S/c1-2-31-21-15-13-18(14-16-21)17-22(29)27-26-28-23(19-9-5-3-6-10-19)25(32-26)24(30)20-11-7-4-8-12-20/h3-16H,2,17H2,1H3,(H,27,28,29)
• InChI Key： UAHHVDJBWKQKBS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(=O)C2=CC=CC=C2)S1)(=O)CC1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-ethoxyphenyl)acetamide

Research Brief on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-ethoxyphenyl)acetamide (CAS: 923484-14-4)

In recent years, the compound N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-ethoxyphenyl)acetamide (CAS: 923484-14-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole core and benzoyl-phenylacetamide structure, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-ethoxyphenyl)acetamide, with particular emphasis on its role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. Researchers have demonstrated that this compound exhibits high binding affinity to specific protein targets, such as the p53-MDM2 interaction, which is a well-known therapeutic target in oncology. The ethoxyphenyl and benzoyl moieties of the molecule are believed to contribute to its stability and binding specificity.

In vitro and in vivo studies have further elucidated the pharmacological profile of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-ethoxyphenyl)acetamide. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the proliferation of cancer cell lines by inducing apoptosis through the activation of p53-dependent pathways. Additionally, the compound demonstrated favorable pharmacokinetic properties, including moderate oral bioavailability and low cytotoxicity in normal cell lines, suggesting its potential as a lead candidate for further drug development.

Despite these promising findings, challenges remain in the clinical translation of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-ethoxyphenyl)acetamide. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future research. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies are expected to aid in the design of derivatives with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are also underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-ethoxyphenyl)acetamide represents a promising scaffold for the development of novel therapeutics targeting PPIs. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on addressing the current limitations and exploring its potential in combination therapies or as part of targeted drug delivery systems. The continued investigation of this compound underscores the importance of interdisciplinary approaches in advancing chemical biology and medicinal chemistry.